Cas no 2228727-23-7 (2-(2-chloro-6-nitrophenyl)cyclopropylmethanamine)

• Product Name: 2-(2-chloro-6-nitrophenyl)cyclopropylmethanamine
• CAS No: 2228727-23-7
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 6448577
• PubChem ID: 165702770
• Update Time: 2025-10-28

2-(2-chloro-6-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-nitrophenyl)cyclopropylmethanamine
• EN300-1978869
• 2228727-23-7
• [2-(2-chloro-6-nitrophenyl)cyclopropyl]methanamine

• Inchi： 1S/C10H11ClN2O2/c11-8-2-1-3-9(13(14)15)10(8)7-4-6(7)5-12/h1-3,6-7H,4-5,12H2
• InChI Key： IWODZNGIQRCYAZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1CC1CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2-chloro-6-nitrophenyl)cyclopropylmethanamine

Professional Introduction to 2-(2-chloro-6-nitrophenyl)cyclopropylmethanamine (CAS No. 2228727-23-7)

2-(2-chloro-6-nitrophenyl)cyclopropylmethanamine, a compound with the chemical identifier CAS No. 2228727-23-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both chloro and nitro substituents on the phenyl ring, combined with the unique cyclopropylmethanamine moiety, imparts distinct chemical properties that make it a promising candidate for further exploration.

The structural composition of 2-(2-chloro-6-nitrophenyl)cyclopropylmethanamine is meticulously designed to interact with biological targets in a highly specific manner. The chloro group at the 2-position of the phenyl ring enhances electrophilic aromatic substitution reactions, making it a versatile intermediate in synthetic organic chemistry. Concurrently, the nitro group at the 6-position introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule towards biological receptors. This dual substitution pattern is particularly intriguing for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in exploring heterocyclic compounds as pharmacophores due to their diverse biological activities and structural complexity. The cyclopropylmethanamine moiety in 2-(2-chloro-6-nitrophenyl)cyclopropylmethanamine contributes to the molecule's rigidity, which can improve its binding stability to biological targets. This structural feature is particularly relevant in the development of small-molecule inhibitors that require precise interactions with protein or nucleic acid targets.

The synthesis of 2-(2-chloro-6-nitrophenyl)cyclopropylmethanamine involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of key intermediates such as 2-chloronitrobenzene, which is then subjected to nucleophilic substitution reactions with cyclopropylmethylamine derivatives. The introduction of the cyclopropylmethanamine group requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently.

The pharmacological potential of 2-(2-chloro-6-nitrophenyl)cyclopropylmethanamine has been extensively studied in recent research endeavors. Preliminary in vitro assays have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. The presence of both chloro and nitro groups allows for fine-tuning of its pharmacological profile, making it a versatile scaffold for drug development.

One particularly exciting area of research involves the exploration of 2-(2-chloro-6-nitrophenyl)cyclopropylmethanamine as a potential therapeutic agent for neurological disorders. Studies have indicated that structurally related compounds exhibit promising effects on neurotransmitter systems implicated in conditions such as depression and anxiety. The unique combination of substituents in this molecule may confer selectivity for specific neural pathways, offering a new avenue for therapeutic intervention.

The synthesis and characterization of 2-(2-chloro-6-nitrophenyl)cyclopropylmethanamine also contribute to our understanding of molecular recognition processes at the atomic level. High-resolution spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in elucidating its three-dimensional structure and understanding how it interacts with biological targets. These insights are crucial for designing next-generation molecules with enhanced efficacy and reduced side effects.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and computational modeling. The case of 2-(2-chloro-6-nitrophenyl)cyclopropylmethanamine exemplifies how these disciplines converge to create innovative therapeutic solutions. By leveraging computational tools to predict molecular properties and optimize synthetic routes, researchers can accelerate the discovery process significantly.

In conclusion, 2-(2-chloro-6-nitrophenyl)cyclopropylmethanamine (CAS No. 2228727-23-7) stands as a testament to the progress being made in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of medicine.